Cas no 146386-55-2 (H-Tyr(SO3H)-OH sodium salt)

• Product Name: H-Tyr(SO3H)-OH sodium salt
• CAS No: 146386-55-2
• MF: C₉H₁₁NO₆S
• MW: 261.25174164772
• CID: 105692
• PubChem ID: 3364668
• Update Time: 2025-10-29

H-Tyr(SO3H)-OH sodium salt Chemical and Physical Properties

Names and Identifiers

• Tyrosine, hydrogensulfate (ester) (9CI)
• O-SULFO-L-TYROSINE DISODIUM SALT
• H-TYR(SO 3H)-OH,DISODIUM SALT
• H-Tyr(SO?H)-OH
• H-Tyr(SO₃H)-OH
• SCHEMBL962617
• 2-amino-3-(4-sulfooxyphenyl)propanoic Acid
• FT-0773991
• DTXSID90391838
• 2-Amino-3-(4-(sulfooxy)phenyl)propanoic acid
• (2S)-2-AMINO-3-[4-(HYDROXYSULFONYLOXY)PHENYL]PROPANOIC ACID
• 146386-55-2
• H-Tyr(SO3H)-OH sodium salt

• MDL： MFCD08275768
• Inchi： 1S/C9H11NO6S/c10-8(9(11)12)5-6-1-3-7(4-2-6)16-17(13,14)15/h1-4,8H,5,10H2,(H,11,12)(H,13,14,15)
• InChI Key： CIQHWLTYGMYQQR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 261.031
• Monoisotopic Mass: 261.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 140.96000
• LogP: -0.07360

Additional information on H-Tyr(SO3H)-OH sodium salt

Comprehensive Overview of H-Tyr(SO3H)-OH sodium salt (CAS No. 146386-55-2)

H-Tyr(SO3H)-OH sodium salt (CAS No. 146386-55-2) is a chemically modified tyrosine derivative, widely recognized for its significance in biochemical research and pharmaceutical applications. This compound, also known as sulfotyrosine sodium salt, plays a pivotal role in studying protein-protein interactions, signal transduction, and enzyme mechanisms. Its unique sulfated tyrosine structure makes it invaluable for researchers exploring post-translational modifications (PTMs) and developing targeted therapies.

The molecular formula of H-Tyr(SO3H)-OH sodium salt is C₉H₉NNaO₆S, with a molecular weight of approximately 282.22 g/mol. The compound features a sulfonate group (-SO₃H) attached to the phenolic hydroxyl group of tyrosine, enhancing its solubility in aqueous solutions. This property is particularly advantageous for experiments requiring physiological conditions, such as cell culture studies or enzyme kinetics assays.

In recent years, the demand for sulfated amino acids like H-Tyr(SO3H)-OH sodium salt has surged due to their relevance in drug discovery and biomarker development. Researchers are increasingly focusing on PTMs, as they regulate critical cellular processes and are implicated in diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. This compound serves as a vital tool for mimicking natural sulfation events in vitro, enabling the study of disease mechanisms and the design of novel therapeutics.

One of the most prominent applications of H-Tyr(SO3H)-OH sodium salt is in the field of peptide synthesis. The sulfated tyrosine residue is often incorporated into synthetic peptides to investigate receptor-ligand interactions, particularly in chemokine signaling pathways. For instance, it is used to study the binding affinity of peptides to G-protein-coupled receptors (GPCRs), which are key targets for drug development. Additionally, this compound is employed in the production of custom antibodies for detecting sulfated proteins in biological samples.

The compound's stability and compatibility with high-performance liquid chromatography (HPLC) and mass spectrometry (MS) make it a preferred choice for analytical applications. Scientists utilize H-Tyr(SO3H)-OH sodium salt as a reference standard in quantitative assays, ensuring accurate measurements of sulfated peptides in complex mixtures. Its role in proteomics research is further highlighted by its use in identifying and characterizing sulfated proteins in large-scale studies.

Market trends indicate a growing interest in sulfated biomolecules, driven by advancements in precision medicine and personalized therapies. As a result, suppliers of H-Tyr(SO3H)-OH sodium salt are expanding their product portfolios to meet the needs of academic institutions, pharmaceutical companies, and contract research organizations (CROs). The compound is typically available in high-purity grades, ensuring reproducibility in experimental outcomes.

For researchers seeking reliable sources of H-Tyr(SO3H)-OH sodium salt, it is essential to verify the supplier's quality control measures, including certificates of analysis (CoA) and batch-to-batch consistency. Storage recommendations usually include keeping the compound at -20°C in a dry environment to maintain its stability over time. Proper handling and usage protocols are also critical to achieving optimal results in experiments.

In summary, H-Tyr(SO3H)-OH sodium salt (CAS No. 146386-55-2) is a versatile and indispensable reagent in modern biochemical and pharmaceutical research. Its applications span from peptide synthesis and drug discovery to proteomics and diagnostic development, making it a cornerstone of scientific innovation. As the understanding of protein sulfation deepens, the demand for this compound is expected to grow, further solidifying its role in advancing biomedical science.